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Compound of Interest

Monoammonium L-glutamate
Compound Name:
monohydrate

Cat. No. 8238523

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for the preparation of aqueous stock solutions of
Monoammonium L-glutamate monohydrate (CsH14N20s5). It includes the physicochemical
properties of the compound, step-by-step instructions for preparing a high-concentration stock
solution and subsequent working solutions, and recommendations for storage and handling to
ensure solution stability and integrity. These protocols are essential for applications in cell
culture, drug formulation, and biochemical assays where precise concentrations of L-glutamate
are required.

Physicochemical Properties

Monoammonium L-glutamate monohydrate is a white crystalline powder that is freely
soluble in water.[1][2][3] Its key properties are summarized below to aid in the accurate
preparation of solutions.
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Property Value
Molecular Formula CsH12N204 - H20][2]
Molecular Weight 182.18 g/mol [1][2]

White, practically odorless crystals or crystalline

Appearance
powder[1][2][3]
B Freely soluble in water; practically insoluble in
Solubility
ethanol or ether[1][3]
pH of 5% (w/v) Solution 6.0 - 7.0[1][3]
CAS Number 139883-82-2[1]

Experimental Protocols
Materials and Equipment

Monoammonium L-glutamate monohydrate (reagent grade)
High-purity, sterile water (e.g., deionized, distilled, or Milli-Q)
Analytical balance

Spatula and weighing paper/boat

Glass beakers

Volumetric flasks (Class A)

Magnetic stirrer and stir bar

Sterile serological pipettes and pipette controller

Sterile syringe filters (0.22 um pore size) for biological applications
Sterile conical tubes or vials for storage

Personal Protective Equipment (PPE): safety glasses, lab coat, gloves
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b238523?utm_src=pdf-body-img
https://www.benchchem.com/product/b238523?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/154523
https://pubchem.ncbi.nlm.nih.gov/compound/154523
https://www.fao.org/fileadmin/user_upload/jecfa_additives/docs/Monograph1/Additive-289.pdf
https://www.atamanchemicals.com/monoammonium-glutamate_u26615/
https://www.benchchem.com/product/b238523#preparation-of-stock-solutions-of-monoammonium-l-glutamate-monohydrate
https://www.benchchem.com/product/b238523#preparation-of-stock-solutions-of-monoammonium-l-glutamate-monohydrate
https://www.benchchem.com/product/b238523#preparation-of-stock-solutions-of-monoammonium-l-glutamate-monohydrate
https://www.benchchem.com/product/b238523#preparation-of-stock-solutions-of-monoammonium-l-glutamate-monohydrate
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b238523?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b238523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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